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Compound of Interest

Compound Name: Phellodendrine chloride

Cat. No.: B1679772 Get Quote

Introduction

Phellodendrine chloride is a quaternary isoquinoline alkaloid derived from the bark of the

Phellodendron amurense tree. It has garnered significant interest in biomedical research due to

its diverse pharmacological activities, including anti-inflammatory, anti-tumor, and anti-allergic

properties.[1][2][3] In cell culture-based assays, proper dissolution and handling of

Phellodendrine chloride are critical for obtaining reproducible and accurate results. Dimethyl

sulfoxide (DMSO) is a common solvent for dissolving Phellodendrine chloride for in vitro

studies.[4][5] These application notes provide a detailed protocol for the preparation of

Phellodendrine chloride solutions in DMSO and their application in cell culture experiments.

Mechanism of Action

Phellodendrine chloride exerts its biological effects by modulating various cellular signaling

pathways. Notably, it has been shown to inhibit the proliferation of KRAS-mutated pancreatic

cancer cells by suppressing macropinocytosis and glutamine metabolism, which leads to the

accumulation of reactive oxygen species (ROS) and mitochondrial apoptosis.[1][6] Additionally,

it can inhibit the AKT/NF-κB signaling pathway, a key regulator of inflammation and cell

survival.[1][7] Other reported mechanisms include the activation of the AMPK/mTOR pathway

to promote autophagy and the inhibition of the IL-6/STAT3 pathway.[1]
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The following table summarizes the key physical and chemical properties of Phellodendrine
chloride relevant to its use in cell culture.

Property Value Source(s)

Molecular Weight 377.86 g/mol [4]

CAS Number 104112-82-5 [4][5][8]

Solubility in DMSO

33 mg/mL (approximately

87.33 mM). Sonication is

recommended to aid

dissolution.

[4]

Storage (Powder)

Store at -20°C for up to 3

years. Keep away from direct

sunlight.

[4]

Storage (Stock Solution in

DMSO)

Store in aliquots at -80°C for

up to 1 year, or at -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[4][5][7]

Typical Working Concentration
0.6 µM to 80 µM for studies on

pancreatic cancer cells.
[1]

Experimental Protocols
Preparation of a 10 mM Phellodendrine Chloride Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution that can be

diluted to the desired working concentration for cell culture experiments.

Materials:

Phellodendrine chloride powder (CAS: 104112-82-5)

Anhydrous/sterile Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance and weighing paper

Pipettes and sterile tips

Procedure:

Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,

gloves, and safety glasses. Phellodendrine chloride is harmful if swallowed.[9] Handle the

powder in a chemical fume hood or a designated weighing station.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Phellodendrine chloride.

Mass (mg) = Desired Volume (mL) × 10 mM × 377.86 ( g/mol ) / 1000

Example for 1 mL: Mass = 1 mL × 10 mM × 377.86 / 1000 = 3.78 mg

Weighing: Carefully weigh out the calculated amount of Phellodendrine chloride powder

and place it into a sterile microcentrifuge tube.

Dissolution:

Add the corresponding volume of sterile DMSO to the tube containing the powder.

Vortex the tube vigorously for 1-2 minutes to mix.

To ensure complete dissolution, sonicate the solution for 10-15 minutes.[4] Some

protocols also suggest gentle warming to 37°C to aid solubility.[5][7]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.
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Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This is

crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to one year).[4]

Preparation of Working Solution for Cell Culture
The concentrated DMSO stock solution must be diluted in cell culture medium to a final working

concentration. It is critical to maintain the final DMSO concentration at a non-toxic level,

typically below 0.5%.[10] A final concentration of 0.1% DMSO is considered safe for most cell

lines.[10][11]

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Phellodendrine chloride stock solution at

room temperature.

Dilution Calculation: Calculate the volume of stock solution needed to achieve the desired

final concentration in your cell culture medium.

Volume of Stock (µL) = [Final Concentration (µM) × Final Volume (µL)] / Stock

Concentration (µM)

Example: To prepare 1 mL (1000 µL) of medium with a final Phellodendrine chloride
concentration of 10 µM:

Volume of Stock = (10 µM × 1000 µL) / 10,000 µM = 1 µL

Serial Dilution (Recommended): Direct addition of a very small volume (e.g., 1 µL) can be

inaccurate. It is best practice to perform an intermediate dilution.

Prepare an intermediate dilution of the 10 mM stock solution in sterile culture medium. For

example, dilute the 10 mM stock 1:100 in medium to get a 100 µM solution.
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You can then add 100 µL of this 100 µM intermediate solution to 900 µL of medium to

achieve a final concentration of 10 µM in 1 mL.

Final DMSO Concentration Check:

In the example above, the final DMSO concentration would be 0.1%, which is well-

tolerated by most cell lines.

Final % DMSO = (% DMSO in Stock) × (Volume of Stock / Final Volume)

Application to Cells: Add the freshly prepared working solution to your cell cultures.

Remember to include a vehicle control (medium with the same final concentration of DMSO)

in your experimental design to account for any effects of the solvent.

Signaling Pathway Visualization
Phellodendrine chloride has been demonstrated to inhibit the AKT/NF-κB signaling pathway,

which is crucial for cell survival and inflammatory responses. The diagram below illustrates the

inhibitory action of Phellodendrine chloride on this pathway.
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Caption: Inhibition of the AKT/NF-κB signaling pathway by Phellodendrine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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